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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core biosynthesis pathway of

stevioside and rebaudioside A, two of the most prominent steviol glycosides responsible for the

sweet taste of Stevia rebaudiana. This document details the enzymatic steps, presents

quantitative data for key enzymes, outlines experimental protocols for their study, and provides

visual representations of the pathway and associated workflows.

Introduction to Steviol Glycoside Biosynthesis
Steviol glycosides are diterpenoid secondary metabolites synthesized in the leaves of Stevia

rebaudiana. Their biosynthesis begins in the plastids with the methylerythritol 4-phosphate

(MEP) pathway, leading to the formation of geranylgeranyl diphosphate (GGPP). GGPP is then

cyclized to form ent-kaurene, which is subsequently oxidized to produce the aglycone, steviol.

The final steps of the pathway occur in the cytoplasm and involve a series of glycosylation

reactions catalyzed by UDP-glycosyltransferases (UGTs), which attach glucose moieties to the

steviol backbone, ultimately yielding a variety of steviol glycosides, including stevioside and

rebaudioside A.
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The Core Biosynthesis Pathway
The conversion of steviol to stevioside and rebaudioside A is a multi-step process catalyzed by

a series of specific UDP-glycosyltransferases (UGTs). The key enzymes in this part of the

pathway are UGT85C2, UGT74G1, and UGT76G1.

The pathway begins with the glycosylation of steviol at the C13 hydroxyl group by UGT85C2 to

form steviolmonoside. Another UGT then adds a glucose molecule to the C2' position of the

first glucose to yield steviolbioside. Subsequently, UGT74G1 glycosylates the C19 carboxyl

group of steviolbioside to produce stevioside. Finally, UGT76G1 catalyzes the addition of a

glucose molecule to the C3' position of the C13-linked glucose of stevioside, resulting in the

formation of rebaudioside A.

Steviol Steviolmonoside
 UGT85C2

(+ UDP-Glucose) Steviolbioside
 UGT91D2

(+ UDP-Glucose) Stevioside
 UGT74G1

(+ UDP-Glucose) Rebaudioside A
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A simplified diagram of the core biosynthesis pathway from steviol to rebaudioside A.

Quantitative Data for Key Enzymes
The following table summarizes the available kinetic parameters for the key UDP-

glycosyltransferases involved in the biosynthesis of stevioside and rebaudioside A. Data for

UGT85C2 and UGT74G1 are limited in the literature.
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Enzyme Substrate Km (µM)
Vmax
(µmol/min
/mg)

kcat (min-
1)

Optimal
pH

Optimal
Temperat
ure (°C)

UGT76G1 Stevioside - 9.3 21.3 - 33.8 7.2 - 7.5 30 - 37

UGT76G1
UDP-

Glucose
- 11.1 4.1 7.2 - 7.5 30 - 37

UGT76G1
Steviolbiosi

de
- - 4.8 7.2 - 7.5 30 - 37

UGT76G1
Rebaudiosi

de E
- - 41.8 7.2 - 7.5 30 - 37

UGT76G1
Rubusosid

e
- - 5.9 7.2 - 7.5 30 - 37

UGT76G1
Rebaudiosi

de D
- - 3.3 7.2 - 7.5 30 - 37

Note: Data is compiled from various sources and experimental conditions may differ. The

kinetic parameters for UGT85C2 and UGT74G1 are not well-documented in publicly available

literature.[1]

Experimental Protocols
This section provides detailed methodologies for key experiments related to the study of

stevioside and rebaudioside A biosynthesis.

Extraction of Steviol Glycosides from Stevia rebaudiana
Leaves
This protocol describes a general method for the extraction of steviol glycosides for analytical

purposes.[2][3][4][5]

Materials:

Dried and powdered Stevia rebaudiana leaves
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Methanol

Petroleum ether

Distilled water

Hot air oven

Soxhlet apparatus (optional)

Rotary evaporator

Centrifuge

Procedure:

Dry the Stevia rebaudiana leaves in a hot air oven at 50-60°C until a constant weight is

achieved.

Grind the dried leaves into a fine powder.

Defat the leaf powder by extracting with petroleum ether in a Soxhlet apparatus for 6-8

hours. Discard the petroleum ether extract.

Air-dry the defatted leaf powder to remove residual petroleum ether.

Extract the defatted powder with methanol. This can be done by soaking the powder in

methanol (1:10 w/v) and stirring for 24 hours at room temperature, or by using a Soxhlet

apparatus with methanol for 8-12 hours.

Filter the methanolic extract and concentrate it using a rotary evaporator under reduced

pressure at 40-50°C.

Resuspend the concentrated extract in distilled water and centrifuge to remove any insoluble

material.

The resulting aqueous supernatant contains the crude steviol glycosides and can be used for

further purification or analysis.
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Recombinant Expression and Purification of UGT76G1
This protocol outlines the expression of UGT76G1 in E. coli and its purification using affinity

chromatography.[6][7][8][9][10]
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A workflow diagram for the expression and purification of recombinant UGT76G1.
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Materials:

E. coli expression strain (e.g., BL21(DE3))

Expression vector containing the UGT76G1 gene with an affinity tag (e.g., His-tag, GST-tag)

Luria-Bertani (LB) medium and agar plates with appropriate antibiotics

Isopropyl β-D-1-thiogalactopyranoside (IPTG)

Lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF)

Wash buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20 mM imidazole)

Elution buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM imidazole)

Affinity chromatography resin (e.g., Ni-NTA agarose, Glutathione agarose)

Dialysis tubing and storage buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 10% glycerol)

Procedure:

Transform the UGT76G1 expression vector into a suitable E. coli expression strain.

Select a single colony and inoculate a starter culture of LB medium with the appropriate

antibiotic. Grow overnight at 37°C with shaking.

Inoculate a larger volume of LB medium with the starter culture and grow at 37°C with

shaking until the OD600 reaches 0.6-0.8.

Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.

Continue to grow the culture at a lower temperature (e.g., 16-20°C) overnight to enhance

soluble protein expression.

Harvest the cells by centrifugation at 4,000 x g for 20 minutes at 4°C.

Resuspend the cell pellet in lysis buffer and lyse the cells by sonication on ice.
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Clarify the lysate by centrifugation at 12,000 x g for 30 minutes at 4°C.

Load the supernatant onto a pre-equilibrated affinity chromatography column.

Wash the column with wash buffer to remove unbound proteins.

Elute the bound UGT76G1 protein with elution buffer.

Collect the fractions containing the purified protein and verify the purity by SDS-PAGE.

Pool the pure fractions and dialyze against storage buffer. Store the purified enzyme at

-80°C.

Enzyme Assay for UGTs
This protocol provides a general method for assaying the activity of UGTs involved in steviol

glycoside biosynthesis.[6][11][12]

Materials:

Purified recombinant UGT enzyme (UGT85C2, UGT74G1, or UGT76G1)

Substrate (Steviol for UGT85C2, Steviolbioside for UGT74G1, Stevioside for UGT76G1)

UDP-Glucose

Reaction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.2)

MgCl2

Methanol

HPLC system for product quantification

Procedure:

Prepare a reaction mixture containing the reaction buffer, MgCl2 (e.g., 3 mM), the specific

substrate (e.g., 1 mM), and UDP-Glucose (e.g., 2 mM).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5624807/
https://www.tandfonline.com/doi/full/10.1080/09168451.2015.1072457
https://pmc.ncbi.nlm.nih.gov/articles/PMC6642264/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541331?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-incubate the reaction mixture at the optimal temperature (e.g., 30°C) for 5 minutes.

Initiate the reaction by adding the purified UGT enzyme.

Incubate the reaction at the optimal temperature for a specific time period (e.g., 30-60

minutes).

Stop the reaction by adding an equal volume of methanol.

Centrifuge the mixture to precipitate the enzyme and other insoluble materials.

Analyze the supernatant by HPLC to quantify the product formed.

One unit of enzyme activity is typically defined as the amount of enzyme that produces 1

µmol of product per minute under the specified conditions.

HPLC Analysis of Steviol Glycosides
This protocol describes a common HPLC method for the separation and quantification of

stevioside and rebaudioside A.[13][14][15]
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A typical workflow for the HPLC analysis of steviol glycosides.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase A: Acetonitrile.

Mobile Phase B: Water or a weak buffer (e.g., 10 mM sodium phosphate, pH 2.6).
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Gradient Elution: A typical gradient might be:

0-10 min: 20-40% A

10-15 min: 40-60% A

15-20 min: 60-20% A (return to initial conditions)

Flow Rate: 1.0 mL/min.

Column Temperature: 40°C.

Detection Wavelength: 210 nm.

Injection Volume: 20 µL.

Procedure:

Prepare standard solutions of stevioside and rebaudioside A of known concentrations in the

mobile phase.

Generate a calibration curve by injecting the standards and plotting peak area against

concentration.

Prepare the samples (from extraction or enzyme assays) by filtering them through a 0.22 µm

syringe filter.

Inject the samples onto the HPLC system.

Identify the peaks for stevioside and rebaudioside A based on their retention times compared

to the standards.

Quantify the amount of each compound in the samples using the calibration curve.

Conclusion
The biosynthesis of stevioside and rebaudioside A is a well-characterized pathway involving a

series of enzymatic conversions from the central metabolite GGPP. The key to the diversity and
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sweetness profile of steviol glycosides lies in the activity of specific UDP-glycosyltransferases.

The protocols and data presented in this guide provide a foundation for researchers to further

investigate this pathway, optimize the production of desired steviol glycosides, and explore the

potential of these enzymes in various biotechnological applications. Further research is needed

to fully elucidate the kinetic properties of all enzymes in the pathway and to develop more

efficient methods for their production and utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. uniprot.org [uniprot.org]

2. How stevia extract is produced from stevia leaf [baynsolutions.com]

3. plantsjournal.com [plantsjournal.com]

4. nutrizoadvancis.com [nutrizoadvancis.com]

5. scispace.com [scispace.com]

6. A fusion protein strategy for soluble expression of Stevia glycosyltransferase UGT76G1 in
Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

7. scispace.com [scispace.com]

8. researchgate.net [researchgate.net]

9. A generic protocol for the expression and purification of recombinant proteins in
Escherichia coli using a combinatorial His6-maltose binding protein fusion tag - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. Expression and Purification of Recombinant Proteins in Escherichia coli with a His6 or
Dual His6-MBP Tag - PMC [pmc.ncbi.nlm.nih.gov]

11. tandfonline.com [tandfonline.com]

12. Hydrophobic recognition allows the glycosyltransferase UGT76G1 to catalyze its
substrate in two orientations - PMC [pmc.ncbi.nlm.nih.gov]

13. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b15541331?utm_src=pdf-custom-synthesis#bc-rfq
https://www.uniprot.org/uniprotkb/Q6VAB4/entry
https://baynsolutions.com/en/how-stevia-extract-is-produced-from-stevia-leaf/1117328
https://www.plantsjournal.com/archives/2014/vol2issue5/PartA/10.1-234.pdf
https://nutrizoadvancis.com/latest-juice-bar-innovations-that-make-healthy-living-easier/
https://scispace.com/pdf/extraction-of-steviol-glycosides-from-dried-stevia-551jykqxef.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5624807/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5624807/
https://scispace.com/pdf/a-generic-protocol-for-the-expression-and-purification-of-397ez3cuiy.pdf
https://www.researchgate.net/publication/6414549_A_generic_protocol_for_the_expression_and_purification_of_recombinant_proteins_in_Escherichia_coli_using_a_combinatorial_His6-maltose_binding_protein_fusion_tag
https://pubmed.ncbi.nlm.nih.gov/17406599/
https://pubmed.ncbi.nlm.nih.gov/17406599/
https://pubmed.ncbi.nlm.nih.gov/17406599/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7122414/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7122414/
https://www.tandfonline.com/doi/full/10.1080/09168451.2015.1072457
https://pmc.ncbi.nlm.nih.gov/articles/PMC6642264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6642264/
https://cdnmedia.eurofins.com/eurofins-us/media/1712823/esac-stevia-paper-jafc-2020.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541331?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. researchgate.net [researchgate.net]

15. mdpi.com [mdpi.com]

To cite this document: BenchChem. [The Biosynthesis of Stevioside and Rebaudioside A: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541331/docs#the-biosynthesis-of-stevioside-and-
rebaudioside-a-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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